Cas no 2137624-58-7 (3,4-Quinolinediamine, 6-(1,1-dimethylethyl)-N4-methyl-)

3,4-Quinolinediamine, 6-(1,1-dimethylethyl)-N4-methyl-, is a specialized quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the tert-butyl group and methyl substitution at the N4 position, contribute to enhanced stability and reactivity in synthetic pathways. The compound’s rigid quinoline core facilitates interactions with biological targets, making it a valuable intermediate for developing kinase inhibitors or antimicrobial agents. Its well-defined molecular architecture allows for precise modifications, enabling tailored applications in drug discovery. The tert-butyl group further improves solubility and steric properties, enhancing its utility in complex synthetic schemes. This compound is suited for high-purity research applications requiring controlled reactivity and selectivity.

3,4-Quinolinediamine, 6-(1,1-dimethylethyl)-N4-methyl- structure

2137624-58-7 structure

Product Name:3,4-Quinolinediamine, 6-(1,1-dimethylethyl)-N4-methyl-

CAS No:2137624-58-7

MF:C₁₄H₁₉N₃

MW:229.320762872696

CID:5268128

Update Time:2025-06-28

3,4-Quinolinediamine, 6-(1,1-dimethylethyl)-N4-methyl- Chemical and Physical Properties

Names and Identifiers

- 6-tert-butyl-N4-methylquinoline-3,4-diamine
- 6-tert-butyl-4-N-methylquinoline-3,4-diamine
- 3,4-Quinolinediamine, 6-(1,1-dimethylethyl)-N4-methyl-
- Inchi： 1S/C14H19N3/c1-14(2,3)9-5-6-12-10(7-9)13(16-4)11(15)8-17-12/h5-8H,15H2,1-4H3,(H,16,17)
- InChI Key： RIPGYKPGUFMNJZ-UHFFFAOYSA-N
- SMILES： N1C=C(C(=C2C=1C=CC(=C2)C(C)(C)C)NC)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 259
XLogP3: 3.2
Topological Polar Surface Area: 50.9

3,4-Quinolinediamine, 6-(1,1-dimethylethyl)-N4-methyl- Pricemore >>

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